Cas no 1343626-64-1 (8-(Chloromethyl)-6-fluoroquinoline)

• Product Name: 8-(Chloromethyl)-6-fluoroquinoline
• CAS No: 1343626-64-1
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• CID: 4727089
• Update Time: 2025-10-31

8-(Chloromethyl)-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Chloromethyl)-6-fluoroquinoline

• Inchi： 1S/C10H7ClFN/c11-6-8-5-9(12)4-7-2-1-3-13-10(7)8/h1-5H,6H2
• InChI Key： PWAJWOPCEMOCLU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=CC2=CC=CN=C21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-(Chloromethyl)-6-fluoroquinoline

8-(Chloromethyl)-6-fluoroquinoline: A Comprehensive Overview

The compound with CAS No. 1343626-64-1, commonly referred to as 8-(Chloromethyl)-6-fluoroquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a quinoline backbone with a chloromethyl group at the 8-position and a fluorine atom at the 6-position. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable compound for various applications.

Quinoline derivatives have long been recognized for their versatility in organic synthesis and their potential as bioactive molecules. The chloromethyl group attached at the 8-position introduces additional reactivity, enabling this compound to participate in a wide range of chemical transformations. Recent studies have highlighted its utility in the synthesis of complex heterocyclic compounds, which are of great interest in drug discovery and materials science.

The fluorine atom at the 6-position plays a crucial role in modulating the electronic properties of the molecule. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for medicinal chemistry research. In fact, recent research has demonstrated that 8-(Chloromethyl)-6-fluoroquinoline can serve as a versatile building block for constructing bioactive molecules with potential applications in cancer therapy and infectious disease treatment.

From a synthetic perspective, the preparation of 8-(Chloromethyl)-6-fluoroquinoline involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The incorporation of both halogen atoms (chlorine and fluorine) into the quinoline framework requires precise control over reaction conditions to ensure high yields and selectivity. Researchers have employed various strategies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve this challenging transformation.

One of the most exciting developments involving this compound is its application in the construction of bicyclic frameworks through intramolecular cyclization reactions. These studies have revealed that 8-(Chloromethyl)-6-fluoroquinoline can undergo [2+2] or [4+2] cycloadditions under specific conditions, leading to novel polycyclic structures with unprecedented complexity. Such findings underscore its potential as a key intermediate in natural product synthesis and drug design.

In addition to its synthetic applications, 8-(Chloromethyl)-6-fluoroquinoline has also been investigated for its biological activity. Initial screening studies have shown that this compound exhibits moderate inhibitory effects against several enzymes associated with inflammatory diseases. While further research is needed to fully understand its pharmacokinetic profile and toxicity, these early results suggest that it may serve as a lead compound for developing new therapeutic agents.

From an analytical standpoint, the characterization of 8-(Chloromethyl)-6-fluoroquinoline has been achieved through advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High-Resolution Mass Spectrometry). These methods have provided critical insights into its molecular structure and purity, ensuring its reliability as a reference standard in research laboratories worldwide.

In conclusion, 8-(Chloromethyl)-6-fluoroquinoline represents a fascinating example of how subtle modifications to well-known heterocyclic frameworks can yield compounds with remarkable chemical and biological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.